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Compound of Interest

Compound Name: Kelevan

Cat. No.: B1673382 Get Quote

An effective method for monitoring Kelevan, an organochlorine insecticide, in the atmosphere

involves the use of passive air samplers (PAS). Given that Kelevan is a derivative of Kepone

(also known as chlordecone), monitoring protocols can be adapted from established methods

for similar organochlorine pesticides[1][2]. Passive sampling offers a cost-effective and

straightforward approach for time-weighted average concentration measurements without the

need for a power source or complex equipment, making it ideal for large-scale spatial and

temporal monitoring[3][4].

This application note provides a detailed protocol for the use of passive air samplers for

monitoring Kelevan in the air, aimed at researchers, scientists, and drug development

professionals. The methodology is based on proven techniques for other organochlorine

pesticides[5].

Application Notes
Principle of Passive Air Sampling:

Passive air samplers operate on the principle of gaseous diffusion. Analytes in the air are

sequestered onto a sorbent medium at a rate proportional to the ambient concentration of the

analyte. This method allows for the determination of time-weighted average concentrations

over the deployment period. For organochlorine pesticides like Kelevan, polyurethane foam

(PUF) disks or XAD-2 resin are commonly used as the sorbent material due to their high

capacity for accumulating these compounds.
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Considerations for Monitoring Kelevan:

Chemical Similarity: Kelevan (C₁₇H₁₂Cl₁₀O₄) is structurally similar to other cyclodiene

pesticides and is a derivative of chlordecone. Therefore, the sampling and analytical

methods developed for these compounds are expected to be applicable to Kelevan.

Environmental Fate: Like other organochlorine pesticides, Kelevan is persistent in the

environment. Its degradation in soil and water is slow, and it has the potential for long-range

atmospheric transport.

Regulatory Status: Kelevan is not an approved pesticide in the European Union. Its use may

be restricted in other regions as well.

Data Presentation:

While specific quantitative data for atmospheric monitoring of Kelevan using passive samplers

is not readily available in published literature, the following tables provide examples of typical

data that would be generated and are based on studies of other organochlorine pesticides.

Table 1: Example Sampling Rates for Organochlorine Pesticides using PUF Disk Passive

Samplers

Compound Sampling Rate (m³/day) Reference

DDTs 2.2 - 3.3

HCHs 2.2 - 3.3

Chlordanes Not Specified

Endosulfan Not Specified

Note: Sampling rates are compound-specific and can be influenced by environmental factors

such as temperature and wind speed.

Table 2: Example Atmospheric Concentrations of Organochlorine Pesticides Determined by

Passive Sampling
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Compound
Concentration
Range (pg/m³)

Location Reference

ΣDDT 15 - 2360 Mexico

ΣHCH 0.1 - 36 Tibetan Plateau

ΣChlordane
2.15 (countrywide

average)
Canada

ΣEndosulfan up to 26,800 (hotspot) Mexico

Experimental Protocols
The following protocols are adapted from established methods for monitoring organochlorine

pesticides in the air using passive samplers with polyurethane foam (PUF) disks.

Protocol 1: Preparation of Passive Samplers

PUF Disk Cleaning:

Rinse new PUF disks (typically 14 cm diameter, 1.35 cm thick) with tap water.

Perform a Soxhlet extraction of the PUF disks with acetone for 22 hours.

Follow with a second Soxhlet extraction with petroleum ether for 22 hours.

Dry the cleaned PUF disks in a vacuum desiccator until a constant weight is achieved.

Store the cleaned disks in airtight, solvent-rinsed glass jars until use.

Sampler Assembly:

Handle cleaned PUF disks only with clean, gloved hands in a clean environment.

Place a single PUF disk into a protective stainless steel housing. The housing shields the

PUF from direct sunlight and precipitation while allowing air to circulate freely.

Protocol 2: Field Deployment of Passive Samplers
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Site Selection: Choose sampling sites that are representative of the area of interest. Avoid

obstructions that may affect airflow around the sampler.

Sampler Installation:

Mount the assembled passive sampler on a stand or other fixture, typically 1-2 meters

above the ground.

Record the start date and time of deployment.

Deploy duplicate or triplicate samplers at selected sites for quality control.

Also, deploy field blanks, which are samplers taken to the field but not exposed, to assess

potential contamination during transport and handling.

Deployment Duration: The deployment period will depend on the expected concentrations of

Kelevan. A typical duration for organochlorine pesticides is between 3 to 4 months to

achieve sufficient accumulation for analysis.

Sample Retrieval:

At the end of the deployment period, record the end date and time.

Carefully remove the PUF disk from the housing using clean forceps.

Place the exposed PUF disk in its original labeled glass jar, seal tightly, and transport it to

the laboratory for analysis.

Protocol 3: Sample Extraction and Analysis

Internal Standard Spiking: Prior to extraction, spike the PUF disk with a known amount of a

suitable internal standard (e.g., isotopically labeled chlordecone or another organochlorine

pesticide not expected to be in the sample) to correct for analytical losses.

Soxhlet Extraction:

Place the spiked PUF disk into a Soxhlet extractor.
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Extract with a suitable solvent, such as a mixture of hexane and ethyl acetate (e.g., 85:15

v/v), for approximately 18-24 hours.

Extract Cleanup:

Concentrate the extract to a small volume using a rotary evaporator.

Clean the extract to remove interfering compounds. This may involve techniques such as

gel permeation chromatography (GPC) or solid-phase extraction (SPE) with silica or florisil

cartridges.

Instrumental Analysis:

Analyze the final extract using a gas chromatograph coupled with a mass spectrometer

(GC-MS) or a gas chromatograph with an electron capture detector (GC-ECD). GC-MS is

preferred for its higher selectivity and confirmatory capabilities.

Quantify Kelevan based on the response of the target analyte relative to the internal

standard.
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Caption: Experimental workflow for passive air sampling of Kelevan.
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Caption: Logical relationship in passive air sampling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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